2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C19H21N3O2S/c1-13(14-8-5-4-6-9-14)20-17(23)12-22(2)19-21-18-15(24-3)10-7-11-16(18)25-19/h4-11,13H,12H2,1-3H3,(H,20,23)
• InChI Key: OQCCATZHPHMARW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN(C)C2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(1-phenylethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as MTA and is synthesized through a multi-step process.

Scientific Research Applications

• Antibacterial Activity : Schiff bases derived from benzothiazole, similar to the compound , have been studied for their potential antibacterial properties. Zinc complexes of these Schiff bases showed promising antibacterial activity against pathogens like Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa (Chohan, Scozzafava & Supuran, 2003).

• Anticancer Properties : Benzothiazole derivatives, similar in structure to the compound of interest, have been synthesized and evaluated for their antitumor activities. Some of these compounds exhibited significant anticancer activity against various cancer cell lines (Yurttaş, Tay & Demirayak, 2015).

• Photodynamic Therapy Application : Zinc phthalocyanine substituted with benzothiazole derivatives, including structures similar to the compound , demonstrated high singlet oxygen quantum yield. This suggests potential use in photodynamic therapy for cancer treatment (Pişkin, Canpolat & Öztürk, 2020).

• Antimicrobial Agents : Compounds containing benzothiazole moieties, like the one , have been synthesized and showed promising results as antimicrobial agents. This includes activity against strains such as Salmonella typhi (Salama, 2020).

• Palladium-Catalyzed CH Functionalization : Research involving palladium-catalyzed CH functionalization of compounds containing benzothiazole units, similar to the compound , has been conducted. Such studies are significant in the field of organic synthesis and medicinal chemistry (Magano, Kiser, Shine & Chen, 2014).

• Antiparasitic Activity : Research on derivatives of ethoxybenzoic acid, structurally related to the compound , has demonstrated antiparasitic activities, particularly against coccidial infections (Rogers, Clark, Becker, Pessolano, Leanza, McManus, Andriuli & Cuckler, 1964).

• Anticancer Activity of Thiazolidinones : Studies on thiazolidinones containing benzothiazole moieties have shown anticancer activity on various cancer cell lines, including leukemia and melanoma. This research provides insights into the potential of benzothiazole derivatives in cancer therapy (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella & Lesyk, 2010).